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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

Cat. No.: B12830299

A comprehensive search for detailed spectroscopic data—specifically Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the specific stereocisomer
(1R)-Chrysanthemolactone has yielded insufficient information to compile an in-depth
technical guide. Despite targeted searches for synthesis, isolation, and characterization
studies, publicly accessible scientific literature and databases do not appear to contain the
complete quantitative spectral data and detailed experimental protocols necessary for a
thorough analysis.

Efforts to locate H NMR, 13C NMR, IR, and MS spectra, along with the corresponding
experimental conditions for (1R)-Chrysanthemolactone, did not uncover a dedicated
publication or a comprehensive dataset. While general information on the spectroscopic
analysis of related terpenoids and chrysanthemic acid derivatives is available, this information
is not specific enough to construct the requested detailed tables and protocols for the (1R)-
lactone variant.

The creation of a technical whitepaper, as originally requested, hinges on the availability of
precise, verifiable data. Without access to primary literature reporting the synthesis or isolation
and subsequent full spectroscopic characterization of (LR)-Chrysanthemolactone, any
attempt to generate the required data tables and experimental methodologies would be
speculative and fall short of the standards required for a scientific audience.
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Therefore, it is not possible to provide the requested in-depth technical guide, including
structured data tables, detailed experimental protocols, and associated visualizations, for (1R)-
Chrysanthemolactone at this time due to the lack of available specific data in the public
domain. Further research in specialized, subscription-based chemical databases or direct
contact with researchers who may have synthesized or isolated this specific compound would
likely be necessary to obtain the required information.

 To cite this document: BenchChem. [Spectroscopic Data for (1R)-Chrysanthemolactone
Remains Elusive in Publicly Available Resources]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12830299#spectroscopic-data-nmr-ir-
ms-for-1r-chrysanthemolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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